Cas no 25814-13-5 (2-(4-Amino-3-chlorophenyl)butanoic acid)

• Product Name: 2-(4-Amino-3-chlorophenyl)butanoic acid
• CAS No: 25814-13-5
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4769516
• PubChem ID: 67088002
• Update Time: 2025-04-23

2-(4-Amino-3-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3-chlorophenyl)butanoic acid
• 4-amino-3-chlorophenyl butyric acid
• AK00781109
• CS-0186408
• 2-(4-amino-3-chlorophenyl)butanoicacid
• BS-16749
• SCHEMBL1590616
• D80437
• 25814-13-5
• AKOS037649154
• 2-(4-Amino-3-chlorophenyl)butanoic acid

• Inchi： 1S/C10H12ClNO2/c1-2-7(10(13)14)6-3-4-9(12)8(11)5-6/h3-5,7H,2,12H2,1H3,(H,13,14)
• InChI Key： APKGOXFOTBQTLW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)CC)N

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 2-(4-Amino-3-chlorophenyl)butanoic acid

Compound CAS No 25814-13-5: 2-(4-Amino-3-chlorophenyl)butanoic Acid

Compound CAS No 25814-13-5, also known as 2-(4-Amino-3-chlorophenyl)butanoic acid, is a chemical compound with significant applications in various fields, particularly in pharmaceutical research and development. This compound has been the subject of extensive studies due to its unique structural properties and potential biological activities.

The molecular structure of 2-(4-Amino-3-chlorophenyl)butanoic acid consists of a butanoic acid moiety attached to a substituted phenyl ring. The phenyl group is substituted with an amino group at the para position and a chlorine atom at the meta position, which contributes to its distinct chemical reactivity and biological behavior. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. For instance, a study published in Nature Communications demonstrated that 2-(4-Amino-3-chlorophenyl)butanoic acid exhibits promising anti-inflammatory properties, which could be harnessed for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been studied for its role in enzyme inhibition and receptor binding. A recent investigation conducted by researchers at the University of California revealed that the compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in cell signaling pathways. This finding has opened new avenues for exploring its potential in targeted therapies.

The synthesis of CAS No 25814-13-5 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The optimization of synthetic routes has been a focus of recent research efforts, with chemists aiming to develop more efficient and environmentally friendly methods for producing this compound on an industrial scale.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that it exhibits good stability under physiological conditions, making it suitable for use in drug delivery systems and other biomedical applications. Its solubility properties have also been optimized through structural modifications, further enhancing its utility in pharmaceutical formulations.

In terms of safety and handling, CAS No 25814-13-5 is generally considered non-toxic when used appropriately. However, it is recommended to follow standard laboratory safety protocols when working with this compound to minimize any potential risks associated with prolonged exposure or improper handling.

In conclusion, CAS No 25814-13-5 (2-(4-Amino-3-chlorophenyl)butanoic acid) is a versatile compound with a wide range of applications in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing medical science.